Cas no 20357-22-6 (4-Methyl-2-nitrobenzaldehyde)

• Product Name: 4-Methyl-2-nitrobenzaldehyde
• CAS No: 20357-22-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD08669895
• CID: 51532
• PubChem ID: 590446
• Update Time: 2025-04-18

4-Methyl-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-nitrobenzaldehyde
• 2-Nitro-4-methylbenzaldehyde
• 4-Methyl-2-nitro-benzaldehyd
• 4-methyl-2-nitro-benzaldehyde
• Benzaldehyde,4-methyl-2-nitro
• p-Tolualdehyde,2-nitro
• Benzaldehyde, 4-methyl-2-nitro-
• FDYADQPZUDULNK-UHFFFAOYSA-N
• p-Tolualdehyde, 2-nitro-
• 0431AB
• FCH832951
• CM12002
• AB46097
• AS05609
• ST2405878
• AB0070222
• AX8098772
• 357M226
• DTXSID60343546
• SCHEMBL3017185
• AKOS005215975
• 20357-22-6
• MFCD08669895
• AS-10040
• SY114598
• CL9242
• AMY14425
• FT-0687009
• CS-W022211
• DTXCID60294625
• DA-08445

• MDL： MFCD08669895
• Inchi： 1S/C8H7NO3/c1-6-2-3-7(5-10)8(4-6)9(11)12/h2-5H,1H3
• InChI Key： FDYADQPZUDULNK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=CC=1C=O)=O

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.9

Experimental Properties

• PSA: 62.89000
• LogP: 2.23890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes